methyl 4-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)benzoate

• IUPAC Name: methyl 4-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C21H18N4O4S/c1-28-17-6-4-3-5-16(17)25-18-15(11-22-25)19(26)24-21(23-18)30-12-13-7-9-14(10-8-13)20(27)29-2/h3-11H,12H2,1-2H3,(H,23,24,26)
• InChI Key: BXODLRCHDANSAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C3=C(C=N2)C(=O)NC(=N3)SCC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 921475-93-6

Description

Methyl 4-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)benzoate is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-d]pyrimidine core have been reported to inhibit cdk2, a cyclin-dependent kinase. CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment.

Biochemical Pathways

Inhibition of cdk2 can lead to alterations in cell cycle progression and induce apoptosis within cells. This can result in the inhibition of tumor cell proliferation.

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines. For instance, some compounds have shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the nanomolar range.